Cas no 1186501-98-3 (1-(Benzenesulfonyl)-3-cyclobutyl-5-nitropyrrolo[2,3-b]pyridine)

• Product Name: 1-(Benzenesulfonyl)-3-cyclobutyl-5-nitropyrrolo[2,3-b]pyridine
• CAS No: 1186501-98-3
• MF: C₁₇H₁₅N₃O₄S
• MW: 357.383702516556
• CID: 833609
• Update Time: 2023-08-03

1-(Benzenesulfonyl)-3-cyclobutyl-5-nitropyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridine, 3-cyclobutyl-5-nitro-1-(phenylsulfonyl)-
• 1-(benzenesulfonyl)-3-cyclobutyl-5-nitropyrrolo[2,3-b]pyridine
• 1H-Pyrrolo[2,3-b]pyridine,3-cyclobutyl-5-nitro-1-(phenylsulfonyl)-
• 1-(Benzenesulfonyl)-3-cyclobutyl-5-nitropyrrolo[2,3-b]pyridine

• Inchi： 1S/C17H15N3O4S/c21-20(22)13-9-15-16(12-5-4-6-12)11-19(17(15)18-10-13)25(23,24)14-7-2-1-3-8-14/h1-3,7-12H,4-6H2
• InChI Key： ZYOPSIVQDLZFRK-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1C2C(=CC(=CN=2)[N+](=O)[O-])C(=C1)C1CCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 604
• Topological Polar Surface Area: 106